4-Acetylpiperidinium chloride
Overview
Description
4-Acetylpiperidinium chloride is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Effects on Hippocampal Pyramidal Cells
4-Acetylpiperidinium chloride, similar in structure to 4-aminopyridine (4-AP), has been studied for its effects on hippocampal pyramidal cells. In a study by Perreault & Avoli (1989), 4-AP was found to induce changes in membrane potential and synaptic responses in rat hippocampal slices. This study provides insight into the potential neurological applications of related compounds like this compound (Perreault & Avoli, 1989).
Synthesis of Phosphonopeptide Intermediates
Acetyl chloride, a compound structurally related to this compound, is utilized in the synthesis of phosphonopeptide intermediates. Yuan, Chen, & Wang (1991) demonstrated its use in creating key intermediates for phosphonopeptides, highlighting the compound's significance in biochemical synthesis (Yuan, Chen, & Wang, 1991).
Ionic Liquid Synthesis
Research by Pernak et al. (2011) focused on synthesizing ionic liquids using benzyl-4-methylmorpholinium salts, akin to this compound. These ionic liquids were evaluated for their physicochemical properties and potential applications in green chemistry (Pernak et al., 2011).
Use in Organomercuric Chemistry
Clark et al. (1995) explored the synthesis of organomercuric chlorides using N-acetylpyrrole, a compound related to this compound. Their work contributes to understanding the role of such compounds in organometallic chemistry (Clark et al., 1995).
Thermochemical Ablation Studies
Cressman & Jahangir (2013) investigated the use of acetyl chloride, a structurally similar compound, in thermochemical ablation, a technique that could have implications for the medical field (Cressman & Jahangir, 2013).
Local Anesthetic Activity
A study by Пичхадзе et al. (2016) on 4-(benzoyloxy)-3-butoxypiperidinium chloride, a derivative of piperidinium similar to this compound, explored its potential as a local anesthetic (Пичхадзе et al., 2016).
Plant Growth Regulation
Research on mepiquat chloride, which has a piperidinium structure similar to this compound, has been conducted to understand its impact on plant growth regulation. This includes studies on the partitioning of biomass in cotton plants (Reddy et al., 1995).
Properties
IUPAC Name |
1-piperidin-1-ium-4-ylethanone;chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c1-6(9)7-2-4-8-5-3-7;/h7-8H,2-5H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWWUETLSKAKGGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1CC[NH2+]CC1.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89895-06-7 | |
Record name | 4-Acetylpiperidine hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=89895-06-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-acetylpiperidinium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.081.360 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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